Cas no 1487537-96-1 (2-amino-1-(1,3-oxazol-5-yl)ethan-1-one)

• Product Name: 2-amino-1-(1,3-oxazol-5-yl)ethan-1-one
• CAS No: 1487537-96-1
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 6329586
• PubChem ID: 70380518
• Update Time: 2025-06-10

2-amino-1-(1,3-oxazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1,3-oxazol-5-yl)ethan-1-one
• 1487537-96-1
• EN300-1778954
• SCHEMBL10502976

• Inchi： 1S/C5H6N2O2/c6-1-4(8)5-2-7-3-9-5/h2-3H,1,6H2
• InChI Key： UCMVFSPVJUFJKA-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(CN)=O

Computed Properties

• Exact Mass: 126.042927438g/mol
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-amino-1-(1,3-oxazol-5-yl)ethan-1-one

Recent Advances in the Study of 2-amino-1-(1,3-oxazol-5-yl)ethan-1-one (CAS: 1487537-96-1)

2-amino-1-(1,3-oxazol-5-yl)ethan-1-one (CAS: 1487537-96-1) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring an oxazole ring and an amino ketone moiety, has been the subject of extensive research due to its versatility in chemical transformations and its ability to interact with various biological targets. Recent publications have demonstrated its utility in the synthesis of heterocyclic compounds with promising pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 2-amino-1-(1,3-oxazol-5-yl)ethan-1-one as a precursor in the development of selective kinase inhibitors with potential applications in cancer therapy.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters explored its derivatives as potential agents against drug-resistant bacterial strains. The results indicated that certain modifications to the oxazole ring could enhance antibacterial activity while maintaining low cytotoxicity, making it a promising candidate for further optimization.

The synthesis of 2-amino-1-(1,3-oxazol-5-yl)ethan-1-one has also seen advancements in recent years. A 2022 paper in Organic Letters described a novel, high-yield synthetic route that improves both the efficiency and scalability of production. This development is particularly significant for industrial applications, where large-scale synthesis of the compound is often required for preclinical and clinical studies.

Looking ahead, researchers are focusing on expanding the applications of 2-amino-1-(1,3-oxazol-5-yl)ethan-1-one in drug discovery. Its structural features make it a valuable scaffold for the design of new therapeutic agents, and ongoing studies are exploring its potential in areas such as neurodegenerative diseases and inflammatory disorders. The compound's ability to serve as a building block for diverse molecular architectures continues to drive innovation in medicinal chemistry.

In conclusion, 2-amino-1-(1,3-oxazol-5-yl)ethan-1-one (CAS: 1487537-96-1) represents a versatile and promising compound in the field of chemical biology and drug discovery. Recent research has underscored its potential in the development of kinase inhibitors, antimicrobial agents, and other bioactive molecules. As synthetic methodologies continue to improve and new biological activities are discovered, this compound is likely to remain a focus of scientific investigation in the coming years.